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Compound of Interest

Compound Name: 1-Bromo-6-chlorohexane

Cat. No.: B1265839

Technical Support Center: 1-Bromo-6-
chlorohexane

This guide provides essential information for the safe handling and disposal of 1-Bromo-6-
chlorohexane, tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQSs)
1. What is 1-Bromo-6-chlorohexane and what are its primary hazards?

1-Bromo-6-chlorohexane (CAS No: 6294-17-3) is a halogenated alkane used in various
chemical syntheses, including as a PROTAC linker.[1] Its primary hazards, according to the
Globally Harmonized System (GHS), include causing skin irritation and serious eye irritation.[2]
[3][4] It may also cause respiratory irritation.[2][4]

2. What personal protective equipment (PPE) is required when handling 1-Bromo-6-
chlorohexane?

To ensure personal safety, the following PPE should be worn:

o Eye Protection: Chemical safety goggles or glasses that meet OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166.

» Hand Protection: Wear protective gloves.[2]
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» Skin and Body Protection: Wear protective clothing to prevent skin contact.[2]

o Respiratory Protection: Use only in a well-ventilated area or outdoors.[2] If vapors or mists
are generated, a NIOSH-approved respirator may be necessary.

3. What are the proper storage conditions for 1-Bromo-6-chlorohexane?

1-Bromo-6-chlorohexane should be stored in a tightly closed container in a dry, cool, and
well-ventilated place.[2][5] Keep it away from sources of ignition and incompatible materials
such as oxidizing agents.[2][3] Some suppliers recommend storing at room temperature, while
others suggest long-term storage in a cool, dry place.[2][6]

4. How should | dispose of 1-Bromo-6-chlorohexane waste?

Chemical waste generators must determine if the discarded chemical is classified as
hazardous waste according to US EPA guidelines (40 CFR 261.3).[2] It is crucial to consult and
observe all federal, state, and local hazardous waste regulations to ensure complete and
accurate classification and disposal.[2][3] One suggested method is to dissolve or mix the
material with a combustible solvent and burn it in a chemical incinerator equipped with an
afterburner and scrubber.[3] Do not empty into drains or allow it to enter the environment.[3]

Troubleshooting Guide

Q1: I've spilled a small amount of 1-Bromo-6-chlorohexane on my lab bench. What should |
do?

Al: For a small spill, ensure adequate ventilation and wear your full PPE.[2] Absorb the spill
with an inert absorbent material such as dry sand, earth, or sawdust.[3] Collect the absorbed
material and place it into a suitable, closed container for disposal.[2] Wash the spill area
thoroughly.

Q2: What are the first aid measures in case of accidental exposure?
A2:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. If eye irritation persists, get medical attention.[3]
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o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[3]
If skin irritation occurs, seek medical advice.[2] Remove and wash contaminated clothing
before reuse.[2]

 Inhalation: Move the person to fresh air.[2] If breathing is difficult, give oxygen.[2] If not
breathing, give artificial respiration. Get medical attention if symptoms occur.

 Ingestion: Clean your mouth with water and drink plenty of water afterward. Do NOT induce
vomiting without medical advice.[2]

Q3: The material has been stored for a long time and appears discolored. Is it still safe to use?

A3: While the safety data sheets do not specify a shelf life, discoloration can indicate
degradation or contamination. It is recommended to re-analyze the material for purity before
use. If its purity is compromised, it should be disposed of according to the recommended
disposal protocol.

Data Presentation

Table 1: Physical and Chemical Properties of 1-Bromo-6-chlorohexane

Property Value

CAS Number 6294-17-3[6][7]

Molecular Formula CeH12BrCI[6][7][8]

Molecular Weight 199.52 g/mol [6][7]

Appearance Colorless to light yellow clear liquid[5][6]
Boiling Point 109-110 °C at 2 mmHg[2][6][7]

Density 1.337 g/mL at 25 °C[6][7]

Flash Point 101 °C (214 °F)[2][5][6]

Refractive Index n20/D 1.481[6][7]

Experimental Protocols
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Protocol 1: General Disposal of 1-Bromo-6-chlorohexane Waste

Disclaimer: This is a general guideline. Always consult your institution's Environmental Health
and Safety (EHS) department and adhere to all local, state, and federal regulations.

o Waste Collection: Collect all 1-Bromo-6-chlorohexane waste, including contaminated
consumables, in a designated, properly labeled, and sealed hazardous waste container.

o Waste Characterization: Characterize the waste as halogenated organic waste.

o Consult Regulations: Refer to your local and national hazardous waste regulations to ensure
complete and accurate classification.

« Incineration (Preferred Method): If permissible, arrange for the waste to be transported to a
licensed hazardous waste disposal facility for incineration. A chemical incinerator equipped
with an afterburner and scrubber is recommended.[3]

o Documentation: Maintain detailed records of the waste disposal process, including the date,
guantity, and method of disposal.

Mandatory Visualizations
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Caption: Workflow for the safe handling of 1-Bromo-6-chlorohexane.
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Caption: Decision workflow for responding to a 1-Bromo-6-chlorohexane spill.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1265839?utm_src=pdf-body-img
https://www.benchchem.com/product/b1265839?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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